Cas no 4039-63-8 (2-Propanol,1-[1-methyl-2-(1-methylethoxy)ethoxy]-)

2-Propanol,1-[1-methyl-2-(1-methylethoxy)ethoxy]- structure
4039-63-8 structure
Product Name:2-Propanol,1-[1-methyl-2-(1-methylethoxy)ethoxy]-
CAS No:4039-63-8
MF:C9H20O3
MW:176.253303527832
CID:331475
PubChem ID:107212
Update Time:2025-04-19

2-Propanol,1-[1-methyl-2-(1-methylethoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1-[1-methyl-2-(1-methylethoxy)ethoxy]-
    • 1-(1-propan-2-yloxypropan-2-yloxy)propan-2-ol
    • 1-(2-isopropoxy-1-methylethoxy)propan-2-ol
    • 1-(2-Isopropoxy-1-methyl-aethoxy)-propan-2-ol
    • 1-(2-isopropoxy-1-methyl-ethoxy)-propan-2-ol
    • 2-Propanol,1-(2-isopropoxy-1-methylethoxy)- (7CI,8CI)
    • AC1L31OQ
    • AG-F-43208
    • CTK4I2992
    • dipropylene glycol iso -propyl ether
    • dipropylene glycol monoisopropyl ether
    • Dipropylenglykolmonoisopropylether
    • EINECS 223-726-1
    • KB-213180
    • NS00048674
    • SCHEMBL137830
    • 1-{[1-(propan-2-yloxy)propan-2-yl]oxy}propan-2-ol
    • DTXSID50863309
    • 1-((1-isopropoxypropan-2-yl)oxy)propan-2-ol
    • 2-Propanol, 1-[1-methyl-2-(1-methylethoxy)ethoxy]-
    • 4039-63-8
    • Inchi: 1S/C9H20O3/c1-7(2)11-6-9(4)12-5-8(3)10/h7-10H,5-6H2,1-4H3
    • InChI Key: FWYJECFVUAJCPF-UHFFFAOYSA-N
    • SMILES: O(CC(C)O)C(C)COC(C)C

Computed Properties

  • Exact Mass: 176.1413
  • Monoisotopic Mass: 176.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.9

Experimental Properties

  • PSA: 38.69
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